Cas no 1225071-39-5 (2'-(2-Methoxyethyl)-1'-oxo-1',4'-dihydro-2'H-spirocyclohexane-1,3'-isoquinoline-4'-carboxylic acid)

• Product Name: 2'-(2-Methoxyethyl)-1'-oxo-1',4'-dihydro-2'H-spirocyclohexane-1,3'-isoquinoline-4'-carboxylic acid
• CAS No: 1225071-39-5
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• MDL: MFCD15730866
• CID: 4688840
• Update Time: 2025-10-31

2'-(2-Methoxyethyl)-1'-oxo-1',4'-dihydro-2'H-spirocyclohexane-1,3'-isoquinoline-4'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2'-(2-methoxyethyl)-1'-oxo-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid
• 2'-(2-methoxyethyl)-1'-oxo-2',4'-dihydro-1'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid
• STL468925
• spiro[cyclohexane-1,3'(2'H)-isoquinoline]-4'-carboxylic acid, 1',4'-dihydro-2'-(2-methoxyethyl)-1'-oxo-
• 2'-(2-Methoxyethyl)-1'-oxo-1',4'-dihydro-2'H-spirocyclohexane-1,3'-isoquinoline-4'-carboxylic acid

• MDL： MFCD15730866
• Inchi： 1S/C18H23NO4/c1-23-12-11-19-16(20)14-8-4-3-7-13(14)15(17(21)22)18(19)9-5-2-6-10-18/h3-4,7-8,15H,2,5-6,9-12H2,1H3,(H,21,22)
• InChI Key： DHWUKBUJFIQUNG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)C2(CCCCC2)N1CCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 458
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2'-(2-Methoxyethyl)-1'-oxo-1',4'-dihydro-2'H-spirocyclohexane-1,3'-isoquinoline-4'-carboxylic acid

Professional Introduction to Compound with CAS No 1225071-39-5 and Product Name: 2'-(2-Methoxyethyl)-1'-oxo-1',4'-dihydro-2'H-spirocyclohexane-1,3'-isoquinoline-4'-carboxylic acid

The compound with the CAS number 1225071-39-5 and the product name 2'-(2-Methoxyethyl)-1'-oxo-1',4'-dihydro-2'H-spirocyclohexane-1,3'-isoquinoline-4'-carboxylic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, featuring a spirocyclic core linked to an isoquinoline moiety, has garnered considerable attention due to its unique pharmacophoric features and potential therapeutic applications.

At the heart of this compound's appeal lies its sophisticated architecture, which combines elements of both cyclohexane and isoquinoline scaffolds. The spirocyclic nature of the molecule introduces a rigid framework that can modulate interactions with biological targets, while the isoquinoline segment is well-documented for its role in various pharmacological contexts. The presence of a 2'-(2-Methoxyethyl) substituent further enhances the compound's complexity, offering potential for diverse functionalization and interaction modalities.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly due to their ability to exhibit high binding affinity and selectivity. The spirocyclohexane core in this compound is particularly noteworthy, as it has been shown to stabilize reactive intermediates and improve metabolic stability. These properties are critical for the development of next-generation therapeutics that must navigate complex biological systems while maintaining efficacy.

The isoquinoline component of the molecule is another key feature that has been extensively studied for its biological activity. Isoquinolines are known for their role in various natural products and have been implicated in a wide range of biological processes. In particular, derivatives of isoquinoline have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The incorporation of this motif into the present compound suggests potential applications in these areas, although further research is needed to fully elucidate its mechanism of action.

The 2'-(2-Methoxyethyl) group adds an additional layer of complexity to the molecule, providing a site for potential bioconjugation or derivatization. This flexibility allows researchers to tailor the compound's properties for specific applications, such as targeted drug delivery or enhanced solubility. The methoxyethyl moiety is particularly interesting because it can influence both hydrophobicity and electronic distribution within the molecule, which are critical factors in determining its biological activity.

In terms of synthetic chemistry, the preparation of this compound presents unique challenges due to its intricate structure. However, advances in organic synthesis have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been instrumental in achieving the desired stereochemistry and regioselectivity. These methodologies not only enhance the efficiency of synthesis but also allow for greater control over molecular architecture.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit a range of biological activities. For instance, studies have indicated potential interactions with enzymes and receptors involved in signal transduction pathways. Such interactions could lead to therapeutic effects across multiple disease domains. Additionally, the compound's stability under various conditions makes it a promising candidate for further development.

One particularly exciting aspect of this research is its alignment with emerging trends in medicinal chemistry. The integration of spirocyclic and isoquinoline motifs into a single molecular framework exemplifies a holistic approach to drug design that leverages structural diversity. This strategy has been successful in identifying novel lead compounds with improved pharmacokinetic properties and reduced side effects.

As research progresses, it is anticipated that derivatives of this compound will be explored for their potential therapeutic applications. The versatility of its structure allows for modifications that can fine-tune its biological activity without compromising overall efficacy. Such adaptability is crucial for addressing the diverse needs of modern medicine, where personalized treatment approaches are becoming increasingly important.

The development of new chemical entities like this one also underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By combining expertise from multiple fields, researchers can accelerate the translation of laboratory discoveries into tangible therapeutic benefits. This collaborative spirit is essential for pushing the boundaries of drug discovery and improving patient outcomes.

In conclusion, the compound with CAS number 1225071-39-5 and product name 2'-(2-Methoxyethyl)-1'-oxo-1',4'-dihydro-2'H-spirocyclohexane-1,3'-isoquinoline-4'-carboxylic acid represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and potential therapeutic applications make it a compelling subject for further investigation. As research continues to uncover new insights into its properties and mechanisms, this compound holds promise as a valuable tool in the development of innovative treatments for various diseases.